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Compound of Interest

Compound Name: Methyl (methylthio)acetate

Cat. No.: B103809

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive and flammable compounds like Methyl
(methylthio)acetate (CAS No. 16630-66-3). This guide provides immediate, essential safety
protocols and logistical plans for the operational use and disposal of this chemical, aiming to be
a trusted resource for laboratory safety and chemical handling.

Chemical Properties and Hazards

Methyl (methylthio)acetate is a colorless to pale yellow liquid with a characteristic fruity,
pungent odor.[1][2][3] It is a flammable liquid and vapor, and may cause skin and eye irritation.
[4][5] Understanding its physical and chemical properties is the first step toward safe handling.
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Property Value Source
Molecular Formula C4H802S [1]
Molecular Weight 120.17 g/mol [5]
Appearance .Cleiar, colorless to pale yellow 1212
liquid

Odor Fruity, pungent [11[3]
Boiling Point 49-51 °C at 12 mmHg [3][6]
Density 1.11 g/mL at 25 °C [6]
Flash Point 60 °C (140 °F) - closed cup [6]

- Insoluble in water; Soluble in
Solubility ] [1112]
organic solvents

Storage Temperature 2-8°C [1][6]

GHS Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl (methylthio)acetate is classified as follows:

Hazard Class Hazard Statement Signal Word Pictogram

o H226: Flammable )
Flammable Liquids o Warning ()
liquid and vapor

Source:[5][6]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A systematic approach to handling Methyl (methylthio)acetate is crucial to minimize exposure
and prevent accidents. The following procedural guidance outlines the necessary steps for safe
operations.
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Engineering Controls
o Ventilation: Always handle Methyl (methylthio)acetate in a well-ventilated area.[4] A

certified chemical fume hood is required.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]
[7] Use explosion-proof electrical and lighting equipment.[7]

» Static Discharge: Take precautionary measures against static discharge. Ground and bond
containers and receiving equipment.[7]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. Below is a table summarizing the required PPE for
handling Methyl (methylthio)acetate.
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Body Part

PPE Recommendation

Specifications and
Rationale

Hands

Chemical-resistant gloves

Butyl rubber or Viton® gloves
are recommended for handling
acetates and organic sulfur
compounds due to their high
resistance to these chemical
classes. Nitrile gloves may
offer limited protection for
incidental contact but should
be changed immediately upon
contamination. Always consult
the glove manufacturer's

compatibility chart.

Eyes/Face

Safety glasses with side
shields or chemical splash
goggles. A face shield is
required when there is a risk of

splashing.

To protect against splashes
and vapors that can cause

serious eye irritation.

Body

Laboratory coat

A flame-retardant lab coat is
recommended. Ensure it is

clean and buttoned.

Respiratory

Air-purifying respirator with an

organic vapor (OV) cartridge

An organic vapor (Type A)
respirator cartridge is suitable
for protection against vapors of
organic compounds with a
boiling point >65°C.[8][9] If the
compound is aerosolized, a
particulate filter (P100) should
be added.[10][11] Ensure
proper fit testing and
adherence to your institution's

respiratory protection program.
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Handling and Storage Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly and engineering
controls are functioning properly.

» Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
heat and ignition sources.[4] Recommended storage temperature is between 2-8°C.[1][6]

e Incompatibilities: Avoid contact with strong oxidizing agents, acids, and bases.[12]

Disposal Plan: Waste Management and Spill
Response

Proper disposal of Methyl (methylthio)acetate and contaminated materials is essential to
protect personnel and the environment.

Waste Disposal

Methyl (methylthio)acetate is classified as a flammable hazardous waste.[13]

Collection: Collect waste in a designated, properly labeled, and sealed container. The
container must be compatible with the chemical.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Methyl (methylthio)acetate,” and the associated hazards (Flammable Liquid).

» Segregation: Do not mix with other waste streams, especially incompatible chemicals like
oxidizing agents.[14]

o Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area, away from ignition sources.

» Disposal: Arrange for pickup and disposal by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company.[13] Do not pour
down the drain.[13]
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Spill Response

In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate all non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated.
» Control Ignition Sources: Eliminate all sources of ignition.

o Containment: For small spills, use a non-combustible absorbent material like sand or earth to
contain the spill.[4]

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in a
sealed container for hazardous waste disposal.

o Decontamination: Clean the spill area with soap and water.

e Reporting: Report the spill to your laboratory supervisor and EHS department.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling and disposing of Methyl
(methylthio)acetate.
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Workflow for Handling and Disposal of Methyl (methylthio)acetate
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Caption: Workflow for safe handling and disposal of Methyl (methylthio)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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